Cas no 31915-26-1 (2-Fluorobenzoylacetonitrile)

2-Fluorobenzoylacetonitrile structure
2-Fluorobenzoylacetonitrile structure
Product Name:2-Fluorobenzoylacetonitrile
CAS No:31915-26-1
MF:C9H6FNO
MW:163.148445606232
MDL:MFCD02260800
CID:53819
PubChem ID:4962749
Update Time:2025-08-03

2-Fluorobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Fluorobenzoylacetonitrile
    • 3-(2-Fluorophenyl)-3-oxopropionitrile
    • 2-FLUOROBENZENE-1,3-DIACETONITRILE
    • 3-(2-Fluorophenyl)-3-oxopropanenitrile
    • (o-Fluorbenzoyl)-acetonitril
    • 2-Fluor-benzoylacetonitril
    • 3-(2-Fluorophenyl)-3-oxo-propionitrile
    • o-fluorobenzoylacetonitrile
    • o-fluorophenacylcyanide
    • Benzenepropanenitrile, 2-fluoro-beta-oxo-
    • SCHEMBL138307
    • CHEMBL3251048
    • A5751
    • 2'-Fluorobenzoylacetonitrile
    • Z94602261
    • BL006348
    • WNDLOBWBYQHDQY-UHFFFAOYSA-N
    • 3-(2-Fluoro-phenyl)-3-oxo-propionitrile
    • DTXSID90407160
    • AM906
    • AKOS000282351
    • 2-Fluorobenzoyl acetonitrile
    • 31915-26-1
    • FT-0604214
    • MFCD02260800
    • J-510512
    • CS-0207380
    • CB-0738
    • EN300-13961
    • MDL： MFCD02260800
    • Inchi： 1S/C9H6FNO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2
    • InChI Key： WNDLOBWBYQHDQY-UHFFFAOYSA-N
    • SMILES： FC1C=CC=CC=1C(CC#N)=O

Computed Properties

  • Exact Mass: 163.04300
  • Monoisotopic Mass: 163.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Melting Point: 60-62
  • PSA: 40.86000
  • LogP: 1.92208

2-Fluorobenzoylacetonitrile Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-Fluorobenzoylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Fluorobenzoylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019114129-10g
3-(2-Fluorophenyl)-3-oxopropanenitrile
 31915-26-1 95%
10g
 $410.97 2023-09-02
Fluorochem
033894-1g
2-Fluorobenzoylacetonitrile
 31915-26-1 95%
1g
 ￡67.00 2022-02-28
Fluorochem
033894-5g
2-Fluorobenzoylacetonitrile
 31915-26-1 95%
5g
 ￡225.00 2022-02-28
Fluorochem
033894-10g
2-Fluorobenzoylacetonitrile
 31915-26-1 95%
10g
 ￡375.00 2022-02-28
TRC
F588475-250mg
2-Fluorobenzoylacetonitrile
 31915-26-1
250mg
 $190.00 2023-05-18
TRC
F588475-2.5g
2-Fluorobenzoylacetonitrile
 31915-26-1
2.5g
 $1487.00 2023-05-18
abcr
AB232030-1 g
2-Fluorobenzoylacetonitrile
 31915-26-1
1g
 €146.80 2022-06-11
abcr
AB232030-5 g
2-Fluorobenzoylacetonitrile
 31915-26-1
5g
 €305.50 2022-06-11
abcr
AB232030-10 g
2-Fluorobenzoylacetonitrile
 31915-26-1
10g
 €472.50 2022-06-11
Apollo Scientific
PC9054-1g
2-Fluorobenzoylacetonitrile
 31915-26-1 97%
1g
 £43.00 2025-02-22

2-Fluorobenzoylacetonitrile Related Literature

Related Categories

31915-26-1 (2-Fluorobenzoylacetonitrile) Related Products

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.